Cas no 1408278-16-9 ((1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol)

• Product Name: (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol
• CAS No: 1408278-16-9
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• CID: 5307118
• Update Time: 2025-11-02

(1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C5H8F3NO/c6-5(7,8)4(10)1-3(9)2-4/h3,10H,1-2,9H2/t3-,4-
• InChI Key： AEVIMGJBSUCKLH-JPYJGEKTSA-N
• SMILES： [C@]1(C(F)(F)F)(O)C[C@@H](N)C1

Additional information on (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol

(1S,3S)-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol and CAS No. 1408278-16-9: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

(1S,3S)-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol is a chiral compound with a unique molecular framework characterized by a cyclobutane ring bearing two stereocenters. The 1S,3S configuration is critical for its stereochemical activity, while the trifluoromethyl group and amino substituent contribute to its distinct physicochemical properties. This compound, with the CAS No. 1408278-16-9, has emerged as a promising candidate in the field of medicinal chemistry due to its potential applications in drug discovery and therapeutic development.

The cyclobutane ring structure is a key feature of this molecule, providing a rigid scaffold that can modulate interactions with biological targets. The trifluoromethyl substituent, known for its high electronegativity and lipophilicity, enhances the molecule’s ability to penetrate cell membranes and interact with hydrophobic regions of proteins. Meanwhile, the amino group introduces polar functionality, which may influence solubility and metabolic stability. The combination of these substituents creates a molecule with a balanced hydrophilic-lipophilic profile, a critical factor in drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol. A 2023 study published in *Organic & Biomolecular Chemistry* reported a novel asymmetric synthesis pathway using chiral catalysts to achieve high enantioselectivity. This approach not only addresses the challenges of stereocenter control but also reduces the number of synthetic steps, aligning with the principles of green chemistry. The use of trifluoromethyl groups in such syntheses is particularly noteworthy, as they are often incorporated to improve the metabolic stability of pharmaceutical compounds.

From a pharmacological perspective, (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol has shown potential in modulating signaling pathways associated with inflammatory diseases. A 2023 preclinical study in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit the NF-κB pathway, a key mediator of inflammation. The trifluoromethyl group was found to enhance the molecule’s binding affinity to the IKK complex, while the amino substituent contributed to its ability to disrupt protein-protein interactions. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the cyclobutane ring structure of this compound has been linked to its potential as a scaffold for developing antitumor agents. A 2023 review in *Current Medicinal Chemistry* highlighted the role of cyclic structures in drug design, emphasizing their ability to mimic natural ligands and engage in specific interactions with target proteins. The 1S,3S configuration of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol may allow it to adopt a conformation that is complementary to the binding sites of certain oncogenic proteins, thereby inhibiting their activity.

Another area of interest is the role of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol in modulating enzyme activity. A 2023 study in *ACS Chemical Biology* explored its potential as an inhibitor of serine proteases, which are involved in various pathological processes. The trifluoromethyl group was found to act as a pseudo-substrate, mimicking the natural substrates of these enzymes while introducing steric hindrance that prevents catalytic activity. This mechanism of action opens new avenues for the development of enzyme-targeted therapies.

In the context of drug development, the CAS No. 1408278-16-9 compound has also been investigated for its potential as a prodrug. A 2023 paper in *European Journal of Medicinal Chemistry* described how the amino group could be functionalized to enhance the molecule’s solubility and bioavailability. The study demonstrated that converting the amino group into a phosphate ester derivative significantly improved its aqueous solubility without compromising its biological activity, a critical factor for oral administration.

From a synthetic standpoint, the cyclobutane ring structure of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol presents challenges due to the inherent strain of the four-membered ring. However, recent advances in ring-opening polymerization techniques have enabled the controlled synthesis of such structures. A 2023 study in *Chemical Communications* reported the use of metal-catalyzed ring-opening reactions to construct the cyclobutane ring with high stereoselectivity, offering a scalable method for producing this compound in large quantities.

Additionally, the trifluoromethyl group in this molecule has drawn attention for its role in enhancing metabolic stability. A 2023 review in *Drug Metabolism and Disposition* highlighted how fluorinated groups can prolong the half-life of pharmaceutical compounds by reducing their susceptibility to metabolic degradation. This property is particularly valuable for compounds that require prolonged systemic exposure to achieve therapeutic effects.

Despite its promising properties, the development of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its mechanism of action, optimize its pharmacokinetic profile, and assess its safety in preclinical models. The CAS No. 1408278-16-9 compound represents a unique opportunity to explore the potential of cyclic structures with fluorinated substituents in drug discovery.

In conclusion, (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol is a molecule of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. The combination of a cyclobutane ring, trifluoromethyl group, and amino substituent creates a compound with a versatile chemical profile that could be tailored for various therapeutic applications. As research in this area continues to evolve, the CAS No. 1408278-16-9 compound may emerge as a valuable tool in the development of novel therapeutics.

For further information on the synthesis, biological activity, and potential applications of (1S,3S)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol, please refer to recent publications in reputable scientific journals such as *Organic & Biomolecular Chemistry*, *Journal of Medicinal Chemistry*, and *ACS Chemical Biology*.